Cas no 215942-92-0 (2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide)

• Product Name: 2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide
• CAS No: 215942-92-0
• MF: C₁₂H₁₄FNO₇
• MW: 303.24046754837
• CID: 243218
• PubChem ID: 100916544
• Update Time: 2025-09-26

2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide Chemical and Physical Properties

Names and Identifiers

• a-D-arabino-2-Hexulopyranosononitrile,2-deoxy-2-fluoro-, 3,4,5-triacetate (9CI)
• 2,3,4-TRI-O-ACETYL-1-DEOXY-1-FLUORO-B-D-ARABINOPYRANOSYL CYANIDE
• 2,3,4-TRI-O-ACETYL-1-DEOXY-1-FLUORO-β-D-ARABINOPYRANOSYL CYANIDE
• 2,3,4,4',5-PENTACB
• 2,3,4-TRI-O-ACETYL-1-DEOXY-1-FLUORO-SS-D-ARABINOPYRANOSYL CYANIDE
• 215942-92-0
• [(3R,4R,5S,6R)-4,5-diacetyloxy-6-cyano-6-fluorooxan-3-yl] acetate
• 2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide

• Inchi： 1S/C12H14FNO7/c1-6(15)19-9-4-18-12(13,5-14)11(21-8(3)17)10(9)20-7(2)16/h9-11H,4H2,1-3H3/t9-,10-,11+,12+/m1/s1
• InChI Key： TVLDSZTUKGEGGQ-WYUUTHIRSA-N
• SMILES： F[C@]1(C#N)[C@H]([C@@H]([C@@H](CO1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 303.07500
• Monoisotopic Mass: 303.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 111.92000
• LogP: 0.00108